Cas no 889938-99-2 (Ethanone,1-[3-(3-fluorophenyl)-5-isoxazolyl]-)

Ethanone,1-[3-(3-fluorophenyl)-5-isoxazolyl]- structure
889938-99-2 structure
Product Name:Ethanone,1-[3-(3-fluorophenyl)-5-isoxazolyl]-
CAS No:889938-99-2
MF:C11H8FNO2
MW:205.185126304626
CID:714277
PubChem ID:22831987
Update Time:2025-04-19

Ethanone,1-[3-(3-fluorophenyl)-5-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[3-(3-fluorophenyl)-5-isoxazolyl]-
    • 1-[3-(3-fluorophenyl)-1,2-oxazol-5-yl]ethanone
    • 5-ACETYL-3(3-FLUOROPHENYL)-ISOXAZOLE
    • 5-Acetyl-3(3-fluorophenyl)isoxazole
    • 1-(3-(3-Fluorophenyl)isoxazol-5-yl)ethanone
    • 889938-99-2
    • SCHEMBL20507158
    • 1-[3-(3-Fluorophenyl)-1,2-oxazol-5-yl]ethan-1-one
    • DTXSID70628553
    • FT-0690932
    • 5-Acetyl-3-(3-fluorophenyl)isoxazole
    • Inchi: 1S/C11H8FNO2/c1-7(14)11-6-10(13-15-11)8-3-2-4-9(12)5-8/h2-6H,1H3
    • InChI Key: SIHPOLPKOFXGNA-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1C=C(C(C)=O)ON=1

Computed Properties

  • Exact Mass: 205.05400
  • Monoisotopic Mass: 205.05390666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.232
  • Boiling Point: 373.6°C at 760 mmHg
  • Flash Point: 179.8°C
  • Refractive Index: 1.527
  • PSA: 43.10000
  • LogP: 2.68330

Ethanone,1-[3-(3-fluorophenyl)-5-isoxazolyl]- Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
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